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Compound of Interest

Compound Name:
n-Benzyl-2,2-

dimethoxyethanamine

Cat. No.: B1267077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused analysis of the molecular weight of n-Benzyl-2,2-
dimethoxyethanamine, a compound relevant in various chemical research and

pharmaceutical development contexts.

Molecular Composition and Weight
n-Benzyl-2,2-dimethoxyethanamine is an organic compound with the chemical formula

C₁₁H₁₇NO₂.[1][2][3][4] Its molecular weight is a fundamental property, essential for

stoichiometric calculations in chemical reactions, preparation of solutions, and analytical

characterizations.

The molecular weight is derived from the sum of the atomic weights of its constituent atoms.

The calculation is based on the number of atoms of each element present in the molecule and

their respective standard atomic weights.

Table 1: Atomic Composition and Molecular Weight Calculation for n-Benzyl-2,2-
dimethoxyethanamine
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Element Symbol Atomic Count
Standard
Atomic Weight
(amu)

Total
Contribution
(amu)

Carbon C 11 ~12.011[5][6][7] 132.121

Hydrogen H 17
~1.008[8][9][10]

[11]
17.136

Nitrogen N 1
~14.007[12][13]

[14][15][16]
14.007

Oxygen O 2
~15.999[17][18]

[19][20]
31.998

Total ~195.262

The calculated molecular weight of n-Benzyl-2,2-dimethoxyethanamine is approximately

195.26 g/mol .[1][2][3][4]

Experimental Protocols and Signaling Pathways
The determination of molecular weight for a specific compound like n-Benzyl-2,2-
dimethoxyethanamine is a standard calculation based on its established molecular formula.

As this is a fundamental chemical property, detailed experimental protocols for its determination

are not typically presented in this context. The value is consistently verified through techniques

such as mass spectrometry during routine chemical analysis.

Signaling pathways are associated with the biological activity of molecules. As this document is

strictly focused on the core physicochemical property of molecular weight, a discussion of

signaling pathways is not applicable.

Logical Relationship Diagram
The following diagram illustrates the logical process for determining the molecular weight of a

chemical compound.
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Identify Molecular Formula
(C₁₁H₁₇NO₂)

Determine Atomic Composition
(11 x C, 17 x H, 1 x N, 2 x O)

Calculate Sum of Atomic Weights
Σ (Atomic Count * Atomic Weight)

Obtain Standard Atomic Weights
(C, H, N, O)

Result:
Molecular Weight
(~195.26 g/mol)

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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